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Compound of Interest

Compound Name: 2,3,5-Triiodobenzoic acid

Cat. No.: B023451 Get Quote

Welcome to the technical support center for 2,3,5-Triiodobenzoic Acid (TIBA). This resource

is designed to assist researchers, scientists, and drug development professionals in effectively

utilizing TIBA in their experiments. Here you will find troubleshooting guides and frequently

asked questions to address common challenges, particularly concerning its solubility.

Frequently Asked Questions (FAQs)
Q1: Why is my 2,3,5-Triiodobenzoic Acid not dissolving in water?

A1: 2,3,5-Triiodobenzoic Acid (TIBA) is inherently insoluble in water due to its molecular

structure.[1][2][3][4] The presence of three large, non-polar iodine atoms on the benzoic acid

ring significantly increases its hydrophobicity, preventing it from readily dissolving in polar

solvents like water.[5]

Q2: What are the recommended solvents for dissolving 2,3,5-Triiodobenzoic Acid?

A2: TIBA is soluble in various organic solvents and alkaline solutions. Recommended solvents

include:

Ethanol[1][2][6]

Methanol[7]

Dimethyl sulfoxide (DMSO)[8]
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Acetone[6]

Ether[2][6]

Aqueous solutions of sodium hydroxide (NaOH) or potassium hydroxide (KOH)[1]

Q3: Is there a water-soluble form of TIBA available?

A3: Yes, the sodium salt of 2,3,5-Triiodobenzoic Acid is highly soluble in water.[8][9] This form

is often preferred for preparing aqueous stock solutions for experimental use.[9]

Q4: What is the primary mechanism of action of TIBA?

A4: TIBA is a well-characterized inhibitor of polar auxin transport in plants.[1][3][4][10][11] It

disrupts the directional flow of the plant hormone auxin by interfering with the trafficking and

localization of PIN-FORMED (PIN) proteins, which are essential auxin efflux carriers.[11][12]

Q5: How should I store my TIBA solutions?

A5: For optimal stability, stock solutions of TIBA should be stored at -20°C.[1] It is also

recommended to protect the solutions from light.[4] To avoid repeated freeze-thaw cycles,

consider aliquoting the stock solution into smaller, single-use vials.[9]

Troubleshooting Guide
This guide provides solutions to common problems encountered when working with 2,3,5-
Triiodobenzoic Acid.
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Problem Possible Cause Solution

TIBA powder is not dissolving

in water.
TIBA is insoluble in water.

Use an appropriate organic

solvent like ethanol or DMSO,

or an alkaline solution such as

1N NaOH. Alternatively, use

the water-soluble sodium salt

of TIBA.[1][8][9]

A precipitate forms when

adding an aqueous buffer to

my TIBA stock solution

(dissolved in organic solvent).

The addition of the aqueous

buffer is causing the TIBA to

precipitate out of the solution

due to its low aqueous

solubility.

Prepare the final concentration

in the buffer by adding the

TIBA stock solution dropwise

while vigorously stirring. If

precipitation persists, consider

preparing the stock solution in

a solvent miscible with your

buffer system or using the

sodium salt of TIBA.

I observe inconsistent or no

biological effect in my

experiment.

1. The TIBA may not be fully

dissolved. 2. The final

concentration is incorrect. 3.

The solution has degraded.

1. Ensure the TIBA is

completely dissolved in the

stock solution before use.

Gentle heating or sonication

can aid dissolution in some

organic solvents.[13] 2. Verify

all calculations for dilutions

and stock solution preparation.

3. Prepare fresh solutions,

especially if the stock solution

has been stored for an

extended period or handled

improperly.

The pH of my final medium is

altered after adding the TIBA

solution.

The acidic nature of TIBA or

the basic nature of the solvent

(e.g., NaOH) can affect the pH.

Adjust the pH of the final

solution after the addition of

the TIBA stock solution.
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Protocol 1: Preparation of a 10 mM Stock Solution of
2,3,5-Triiodobenzoic Acid in Ethanol
Materials:

2,3,5-Triiodobenzoic Acid (MW: 499.81 g/mol )

Absolute Ethanol

Sterile volumetric flask

Sterile magnetic stirrer and stir bar

Analytical balance

Procedure:

Accurately weigh 49.98 mg of 2,3,5-Triiodobenzoic Acid.

Transfer the powder to a 10 mL sterile volumetric flask.

Add approximately 8 mL of absolute ethanol to the flask.

Place a sterile magnetic stir bar in the flask and stir on a magnetic stirrer until the solid is

completely dissolved.

Once dissolved, bring the final volume to 10 mL with absolute ethanol.

Store the stock solution at -20°C in a tightly sealed, light-protected container.

Protocol 2: Preparation of a 10 mM Aqueous Stock
Solution of 2,3,5-Triiodobenzoic Acid, Sodium Salt
Materials:

Benzoic acid, 2,3,5-triiodo-, sodium salt (MW: 521.78 g/mol )[9]

High-purity water (e.g., Milli-Q® or equivalent)
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Sterile 100 mL volumetric flask[9]

Sterile magnetic stirrer and stir bar[9]

Analytical balance

Procedure:

Using an analytical balance, accurately weigh out 0.522 g of "Benzoic acid, 2,3,5-triiodo-,

sodium salt".[9]

Transfer the weighed powder to a 100 mL volumetric flask.[9]

Add approximately 80 mL of high-purity water.[9]

Place a sterile magnetic stir bar in the flask and place it on a magnetic stirrer.[9]

Stir the solution until the powder is completely dissolved. The sodium salt is highly soluble in

water, so this should occur relatively quickly.[9]

Once the solid is fully dissolved, carefully add high-purity water to the flask until the bottom

of the meniscus reaches the 100 mL calibration mark.[9]

For applications requiring sterile conditions, filter-sterilize the stock solution using a 0.22 µm

syringe filter into a sterile container.[9]

Dispense the sterile stock solution into smaller, single-use aliquots in sterile tubes and store

at -20°C.[9]

Data Presentation
Table 1: Solubility of 2,3,5-Triiodobenzoic Acid and its Sodium Salt
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Compound Solvent Solubility Reference

2,3,5-Triiodobenzoic

Acid
Water Insoluble [1][2][3][4]

Ethanol Very Soluble [1][2]

Methanol Soluble (5%) [7]

NaOH/KOH Soluble [1]

Benzoic acid, 2,3,5-

triiodo-, sodium salt
Water Highly Soluble [9][14]

Table 2: Physicochemical Properties

Property
2,3,5-Triiodobenzoic

Acid

Benzoic acid, 2,3,5-

triiodo-, sodium salt
Reference

Molecular Formula C₇H₃I₃O₂ C₇H₂I₃NaO₂ [1][9]

Molecular Weight 499.81 g/mol 521.78 g/mol [1][9]

Appearance
White to off-white

crystalline powder

White to off-white

crystalline powder
[2][9]

Melting Point 220-226 °C Not applicable [14]

Visualizations
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Start: Dissolving TIBA Attempt to dissolve in Water InsolubleFails Use Alternative Solvent

Organic Solvent (Ethanol, DMSO)

Alkaline Solution (NaOH)

Use Water-Soluble Sodium Salt

Successfully Dissolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving 2,3,5-Triiodobenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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